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Compound of Interest

Compound Name: 3-Methoxy-2-nitrobenzonitrile

Cat. No.: B136439 Get Quote

Essential Safety and Handling Guide for 3-Methoxy-
2-nitrobenzonitrile
This document provides crucial safety protocols and logistical plans for the handling and

disposal of 3-Methoxy-2-nitrobenzonitrile (CAS No: 142596-50-7). The following procedures

are designed to ensure the safety of researchers, scientists, and drug development

professionals by minimizing exposure risks and establishing clear, actionable steps for

laboratory operations.

Hazard and Safety Summary
3-Methoxy-2-nitrobenzonitrile is a chemical that requires careful handling due to its potential

health hazards. The primary known hazard is that it is harmful if swallowed. Due to its chemical

structure containing nitro and nitrile groups, it is prudent to handle it as a potential irritant to the

skin and eyes and as potentially harmful upon inhalation or skin contact, similar to related

compounds[1][2][3].
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Hazard Information Details

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements H302: Harmful if swallowed

Precautionary Statements
P280: Wear protective gloves/protective

clothing/eye protection/face protection.

Storage Temperature Room temperature, sealed in a dry place.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is mandatory to prevent exposure. The

following table summarizes the required PPE based on safety data and best practices for

handling nitro and nitrile compounds.[1][4]
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PPE Category Specification Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US)[4][5]. A face

shield is required when there is

a risk of splashes[4].

Protects against accidental

splashes and dust which can

cause serious eye irritation[3]

[4].

Skin Protection

Wear a fire/flame-resistant lab

coat and ensure it is

buttoned[4]. Full-length pants

and closed-toe shoes are

mandatory[1].

Provides a barrier against

accidental skin contact and

protects from potential

chemical splashes[4][6].

Hand Protection

Handle with chemical-

impermeable gloves[4]. Nitrile

gloves are recommended for

their resistance to a wide

range of chemicals[7][8]. For

extended contact, consider

butyl rubber gloves or double-

gloving[1]. Inspect gloves

before use.

Prevents skin absorption, a

primary route of exposure for

nitro compounds and

nitriles[1]. Nitrile offers superior

protection against many

hazardous and corrosive

compounds[9].

Respiratory Protection

All handling of solid or

dissolved 3-Methoxy-2-

nitrobenzonitrile must be

conducted in a certified

chemical fume hood[1][4]. If

engineering controls are

insufficient, use a full-face

respirator with an appropriate

organic vapor cartridge[4][5].

Protects against the inhalation

of harmful dust or vapors[6]. A

fume hood is the primary

engineering control to minimize

airborne concentrations[1].

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is essential for safety.
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1. Preparation and Precaution:

Fume Hood Verification: Before starting, confirm that the chemical fume hood is functioning

correctly by checking the airflow monitor[1].

PPE Inspection: Inspect all required PPE (gloves, goggles, lab coat) for any damage or

defects[1].

Gather Materials: Ensure all necessary equipment (spatulas, weigh boats, glassware, and

waste containers) is inside the fume hood to minimize movement in and out of the controlled

area.

Review Safety Data: Have the Safety Data Sheet (SDS) readily available for reference.

2. Handling the Compound:

Location: Perform all manipulations, including weighing and transferring, of 3-Methoxy-2-
nitrobenzonitrile within the designated area of the fume hood[1].

Avoid Dust: Handle the solid material carefully to minimize the generation of dust[3][6].

Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing[3]

[6].

Hygiene: Do not eat, drink, or smoke in the handling area[2][3]. Wash hands thoroughly with

soap and water after handling is complete, even after removing gloves[2][3].

3. Storage:

Container: Keep the compound in its original, tightly closed container when not in use[6].

Location: Store in a cool, dry, and well-ventilated area[2][6].

Segregation: Store away from incompatible materials, such as strong oxidizing agents and

strong acids[2][10].
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Phase 1: Preparation

Phase 2: Execution

Phase 3: Post-Handling & Disposal

1. Verify Fume Hood
& Inspect PPE

2. Gather Materials
in Fume Hood

3. Handle Chemical
(Weigh, Transfer)

4. Store Securely

5. Decontaminate
Work Area & Glassware

6. Segregate & Label
Hazardous Waste

7. Arrange Pickup by
Licensed Disposal Service

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Methoxy-2-nitrobenzonitrile.
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Disposal Plan: Step-by-Step Procedures
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance. This material must be disposed of as hazardous waste[10].

1. Waste Segregation and Collection:

Solid Waste: Place unused or waste 3-Methoxy-2-nitrobenzonitrile in a designated,

compatible, and tightly sealed hazardous waste container[10].

Contaminated Materials: Dispose of all contaminated items, including gloves, weigh boats,

and paper towels, in the same designated hazardous waste container[1][10].

Empty Containers: The first rinse of an "empty" container must be collected and disposed of

as hazardous waste[11]. Subsequent rinses can be managed according to local regulations.

The rinsed container should be disposed of as hazardous waste[11].

Solutions: Any solutions containing the compound must be collected in a designated liquid

hazardous waste container.

2. Containerization and Labeling:

Container Integrity: Ensure all waste containers are in good condition, compatible with the

chemical, and are kept closed except when adding waste[11].

Labeling: Clearly label all waste containers as "Hazardous Waste" and identify the major

constituents by their full chemical names (e.g., "Hazardous Waste: 3-Methoxy-2-
nitrobenzonitrile")[10][11]. Include the accumulation start date.

3. Final Disposal:

Professional Disposal: The recommended method of disposal is incineration by a licensed

professional waste disposal service[10]. Do not attempt to treat the chemical waste in the

laboratory[10].

Environmental Precaution: Under no circumstances should this chemical or its containers be

disposed of in regular trash or emptied into drains[2][5][10].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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